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Compound of Interest

Compound Name: Bnm-I11-170

Cat. No.: B12415791

For Research Use Only.

Introduction

Bnm-IlI-170 is a small-molecule CD4-mimetic compound primarily investigated for its potential
as an anti-HIV-1 therapeutic. Its application in humanized mouse models has been pivotal in
understanding its in vivo efficacy and mechanism of action. To date, the available scientific
literature focuses exclusively on the use of Bnm-IlI-170 in the context of HIV-1 infection. There
is currently no published data supporting the application of Bnm-Ill-170 in cancer research or
oncology models.

These application notes provide a comprehensive overview of the established use of Bnm-IllI-
170 in HIV-1-infected humanized mouse models, detailing its mechanism of action,
experimental protocols, and relevant data for researchers, scientists, and drug development
professionals in the field of virology and immunology.

Mechanism of Action

Bnm-llI-170 functions as a CD4-mimetic by binding to the Phe43 cavity of the gp120 subunit of
the HIV-1 envelope glycoprotein (Env)[1][2]. This binding induces a conformational change in
the Env trimer, forcing it into an "open" state that is typically induced by the natural ligand, the
CD4 receptor on T-cells[1][3]. This "opening" of the Env exposes otherwise concealed
epitopes, which can then be targeted by CD4-induced (CD4i) antibodies. This process

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12415791?utm_src=pdf-interest
https://www.benchchem.com/product/b12415791?utm_src=pdf-body
https://www.benchchem.com/product/b12415791?utm_src=pdf-body
https://www.benchchem.com/product/b12415791?utm_src=pdf-body
https://www.benchchem.com/product/b12415791?utm_src=pdf-body
https://www.benchchem.com/product/b12415791?utm_src=pdf-body
https://www.benchchem.com/product/b12415791?utm_src=pdf-body
https://www.thecrimson.com/article/2022/4/15/hms-hiv-drug-cancer/
https://blog.uvahealth.com/2019/10/08/hiv-cancer-treatment-options/
https://www.thecrimson.com/article/2022/4/15/hms-hiv-drug-cancer/
https://news.harvard.edu/gazette/story/2022/04/hiv-drug-stabilizes-progression-in-metastatic-colorectal-cancer/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

sensitizes HIV-1 infected cells to antibody-dependent cellular cytotoxicity (ADCC), a key
immune mechanism for eliminating infected cells[2][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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